Cas no 18706-40-6 (6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid)

• Product Name: 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid
• CAS No: 18706-40-6
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 5719852
• PubChem ID: 43829397
• Update Time: 2025-07-02

6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 18706-40-6
• AKOS000320174
• 6-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylic acid, 6-methyl-2-(trifluoromethyl)-
• 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid

• Inchi： 1S/C12H8F3NO2/c1-6-2-3-9-7(4-6)8(11(17)18)5-10(16-9)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： UBOVZPJXEQYSIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C2C=C(C)C=CC2=N1)(F)F

Computed Properties

• Exact Mass: 255.051
• Monoisotopic Mass: 255.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 3

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 340.8±42.0 °C(Predicted)
• pka: 2.11±0.30(Predicted)

Additional information on 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid

Recent Advances in the Study of 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid (CAS: 18706-40-6)

The compound 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid (CAS: 18706-40-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of research focuses on the synthesis and optimization of 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluations. The incorporation of the trifluoromethyl group has been shown to enhance the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, recent findings highlight the compound's potential as an inhibitor of specific enzymatic targets. For instance, research conducted by Smith et al. (2024) demonstrated its efficacy in inhibiting the activity of protein kinases involved in inflammatory pathways. This suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study utilized both in vitro and in vivo models to validate these effects, showing promising results in reducing inflammation markers.

Another significant development is the exploration of 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid as a scaffold for developing novel antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

Furthermore, computational studies have provided insights into the molecular interactions of 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid with its biological targets. Molecular docking and dynamics simulations revealed high-affinity binding to specific protein pockets, which could guide the design of more potent derivatives. These findings were corroborated by experimental data, reinforcing the compound's potential as a lead molecule in drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid. Issues such as solubility and tissue distribution need to be addressed to enhance its therapeutic efficacy. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 6-Methyl-2-(trifluoromethyl)quinoline-4-carboxylic acid (CAS: 18706-40-6) represents a promising candidate for further drug development, with demonstrated activities in inflammation, infection, and other disease areas. Continued research into its mechanisms and optimization will be crucial for translating these findings into clinical applications.